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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for

the handling of Pyrene-d10, including operational and disposal plans to support your critical
work.

Pyrene-d10, a deuterated analog of pyrene, is a valuable tool in various spectroscopic and
environmental studies, particularly in the quantitative analysis of polycyclic aromatic
hydrocarbons (PAHSs).[1] However, its handling requires strict adherence to safety protocols to
mitigate potential hazards.

Hazard Identification and Classification

Pyrene-d10 is classified as a hazardous substance with several key warnings.[2][3]
Understanding these hazards is the first step in safe handling.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) ) H302: Harmful if
Acute toxicity, oral pictogram Warning
swallowed[2][3]
Skin ) ) H315: Causes skin
o pictogram Warning o
corrosion/irritation irritation[2][3]
Serious eye ] ] H319: Causes serious
L pictogram Warning o

damage/eye irritation eye irritation[2][3]
Specific target organ

o ) H335: May cause
toxicity, single i ) . S

_ pictogram Warning respiratory irritation[2]

exposure; Respiratory 3]
tract irritation
Hazardous to the H410: Very toxic to
aquatic environment, pictogram Warning aquatic life with long

long-term hazard

lasting effects[4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is your primary defense against exposure. The
following PPE is mandatory when handling Pyrene-d10.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://gustavus.edu/academics/departments/chemistry/documents/documents/Pyrene-d10.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrene-d10
https://gustavus.edu/academics/departments/chemistry/documents/documents/Pyrene-d10.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrene-d10
https://gustavus.edu/academics/departments/chemistry/documents/documents/Pyrene-d10.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrene-d10
https://gustavus.edu/academics/departments/chemistry/documents/documents/Pyrene-d10.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrene-d10
https://file.medchemexpress.com/batch_PDF/HY-150627S/Pyrene-d10-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b026445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Equipment Specification

Purpose

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH approved.[2]

To prevent eye irritation from

dust or splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[2]

To prevent skin contact and
irritation.[2] Use proper glove
removal technique to avoid

contaminating hands.[2]

Respiratory Protection

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[2]

To prevent respiratory tract

irritation from inhaling dust.[2]

Body Protection

Laboratory coat or impervious
clothing.[4]

To protect skin and clothing

from contamination.

Safe Handling Protocol

Adherence to a strict, step-by-step protocol is crucial for minimizing risk during the handling of

Pyrene-d10.

[EEN

. Preparation:

N

. Handling the Compound:

Inspect gloves for any signs of damage before use.[2]

Ensure you are in a well-ventilated area, preferably within a chemical fume hood.[2]
Confirm that a safety shower and eye wash station are accessible.[4]

Don all required personal protective equipment (PPE) as detailed in the table above.
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» Avoid the formation of dust and aerosols.[2]

« |If weighing the solid, do so carefully to minimize dust generation.

» Avoid all contact with skin and eyes.[5]

e Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
o Clean all contaminated surfaces and equipment.[4]

o Store Pyrene-d10 in a tightly closed container in a dry and well-ventilated place.[2]

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to ensure safety and
environmental protection.

1. Spill Response:

o Evacuate personnel from the immediate area.

e Ensure adequate ventilation.[2]

o Wear appropriate PPE, including respiratory protection.[2]

» Avoid breathing dust, vapors, mist, or gas.[2]

» Without creating dust, pick up and arrange for disposal.[2]

o Sweep up and shovel the spilled material.[2]

» Collect the material in a suitable, closed container for disposal.[2]

2. Waste Disposal:
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Dispose of Pyrene-d10 and any contaminated materials as hazardous waste.[2]

Contact a licensed professional waste disposal service.[2]

Do not allow the product to enter drains, as it is very toxic to aquatic life.[4][5]

Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[2]

Safe Handling and Disposal Workflow for Pyrene-
d10
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Caption: Workflow for the safe handling and disposal of Pyrene-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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